Cas no 425403-42-5 (propan-2-yl 2-5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate)

• Product Name: propan-2-yl 2-5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate
• CAS No: 425403-42-5
• MF: C₁₉H₁₆ClF₃N₂O₈S
• MW: 524.852153778076
• CID: 6382158
• PubChem ID: 2888366
• Update Time: 2025-10-28

propan-2-yl 2-5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate
• isopropyl 2-(5-((4-chloro-3-nitrophenyl)sulfonamido)-2-hydroxyphenyl)-4,4,4-trifluoro-3-oxobutanoate
• Benzeneacetic acid, 5-[[(4-chloro-3-nitrophenyl)sulfonyl]amino]-2-hydroxy-α-(2,2,2-trifluoroacetyl)-, 1-methylethyl ester
• F0808-0214
• 425403-42-5
• propan-2-yl 2-[5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate
• isopropyl 2-(5-(4-chloro-3-nitrophenylsulfonamido)-2-hydroxyphenyl)-4,4,4-trifluoro-3-oxobutanoate
• propan-2-yl 2-[5-[(4-chloro-3-nitrophenyl)sulfonylamino]-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate
• AKOS024600288

• Inchi： 1S/C19H16ClF3N2O8S/c1-9(2)33-18(28)16(17(27)19(21,22)23)12-7-10(3-6-15(12)26)24-34(31,32)11-4-5-13(20)14(8-11)25(29)30/h3-9,16,24,26H,1-2H3
• InChI Key： YZAUWVNWSVWUBX-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C(C1=CC(NS(C2=CC=C(Cl)C([N+]([O-])=O)=C2)(=O)=O)=CC=C1O)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 524.0267988g/mol
• Monoisotopic Mass: 524.0267988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• Boiling Point: 600.8±65.0 °C(Predicted)
• pka: 7.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on propan-2-yl 2-5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate

Propan-2-yl 2-[5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate

Propan-2-yl 2-[5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate is a complex organic compound with the CAS number 425403-42-5. This compound is notable for its intricate structure, which includes a propan-2-yl group attached to a butanoate moiety that is further substituted with a hydroxyl group and a sulfonamide derivative. The presence of multiple functional groups, such as the sulfonamide and trifluoromethyl groups, suggests potential applications in various chemical and pharmaceutical industries.

The compound's structure is characterized by a central phenyl ring substituted with hydroxyl and sulfonamide groups. The sulfonamide group, specifically the 4-chloro-3-nitrobenzenesulfonamido moiety, adds significant electronic and steric effects to the molecule. This substitution pattern is often associated with enhanced bioavailability and stability in biological systems, making it a promising candidate for drug development. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic properties and improving therapeutic efficacy.

The trifluoromethyl group attached to the butanoate moiety contributes to the compound's lipophilicity and metabolic stability. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their unique physicochemical properties and ability to enhance drug-like qualities such as solubility and permeability. This compound's trifluoromethyl substitution aligns with current trends in drug design aimed at optimizing these parameters.

From a synthetic perspective, the construction of this compound involves multi-step reactions that likely include nucleophilic substitutions, condensations, and fluorination processes. The synthesis of such complex molecules often requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have provided new avenues for synthesizing similar compounds with improved efficiency and sustainability.

In terms of applications, this compound may find utility in various fields such as agrochemicals, materials science, or as an intermediate in pharmaceutical synthesis. Its unique combination of functional groups makes it versatile for further chemical transformations or as a building block for more complex structures. For instance, the hydroxyl group could serve as a site for further functionalization, enabling the creation of derivatives with tailored properties.

Recent research has emphasized the role of sulfonamides in modulating enzyme activity and receptor binding affinity. Given its sulfonamide moiety, this compound could potentially act as an inhibitor or activator of specific biological targets. Preclinical studies would be necessary to evaluate its pharmacological profile and determine its suitability for therapeutic use.

In conclusion, Propan-2-yl 2-[5-(4-chloro-3-nitrobenzenesulfonamido)-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate represents an intriguing molecule with diverse potential applications. Its structure combines several functional groups that confer desirable chemical and biological properties, making it a valuable addition to the arsenal of compounds available for research and development.